Cas no 21297-20-1 (1,7-dimethylbenzo[a]anthracene)

• Product Name: 1,7-dimethylbenzo[a]anthracene
• CAS No: 21297-20-1
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1404484
• PubChem ID: 146691
• Update Time: 2025-04-20

1,7-dimethylbenzo[a]anthracene Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethylbenzo[a]anthracene
• BRN 3275432
• LS-27744
• Benz(a)anthracene, 1,7-dimethyl-
• 1,7-dimethyl-benz[a]anthracene
• AC1L3TQ5
• 1,7-Dimethylbenz(a)anthracene
• 1,7-Dimethyl benz(a)anthracene
• BRN 3275432; LS-27744; Benz(a)anthracene, 1,7-dimethyl-; 1,7-dimethyl-benz[a]anthracene; AC1L3TQ5; 1,7-Dimethylbenz(a)anthracene; 1,7-Dimethyl benz(a)anthracene;
• 7,1-dimethylbenz[a]anthracene
• B2GDJ4NE3X
• DTXSID80175563
• 1,7-Dimethylbenz[a]anthracene
• Dimethylbenz[a]anthracene, 1,7-
• Benz[a]anthracene, 1,7-dimethyl-
• 21297-20-1

• Inchi： 1S/C20H16/c1-13-6-5-8-15-10-11-18-14(2)17-9-4-3-7-16(17)12-19(18)20(13)15/h3-12H,1-2H3
• InChI Key： JXJZPLFXLVQFEI-UHFFFAOYSA-N
• SMILES： C12=CC3C=CC=CC=3C(C)=C1C=CC1C=CC=C(C)C2=1

Computed Properties

• Exact Mass: 256.12500
• Monoisotopic Mass: 256.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.76300